Cas no 359625-79-9 (Roluperidone)
Roluperidone Chemical and Physical Properties
Names and Identifiers
-
- 2-[[1-[2-(4-fluorophenyl)-2-oxoethyl]piperidin-4-yl]methyl]-3H-isoindol-1-one
- MIN-101
- MT-210
- CYR 101
- CYR-101
- Roluperidone
- 4P31I0M3BF
- 2-((1-(2-(4-fluorophenyl)-2-oxoethyl)piperidin-4-yl)methyl)isoindolin-1-one
- Roluperidon
- Roluperidone (USAN)
- DB13080
- 1H-Isoindol-1-one, 2-((1-(2-(4-fluorophenyl)-2-oxoethyl)-4-piperidinyl)methyl)-2,3-dihydro-
- D11258
- Q25100536
- 359625-79-9
- UNII-4P31I0M3BF
- EX-A3145
- MIN101
- Roluperidone (USAN/INN)
- MT210
- 2-[[1-[2-(4-Fluorophenyl)-2-oxoethyl]-4-piperidinyl]methyl]-2,3-dihydro-1H-isoindol-1-one
- A1-49962
- Compound I [WO2020041504A1]
- 2-({1-[2-(4-fluorophenyl)-2-oxoethyl]piperidin-4-yl}methyl)-2,3-dihydro-1H-isoindol-1-one
- DTXSID10189512
- CYR101
- MIN-101 FREE BASE
- Roluperidone; CYR-101
- HY-19469
- ROLUPERIDONE [USAN]
- NS00073400
- DB-086934
- ROLUPERIDONE [INN]
- AKOS037643756
- YT7
- GTPL13306
- BDBM50405516
- CYR-101(Roluperidone)
- AS-35144
- MFCD28502826
- CHEMBL4297605
- CS-6971
- SCHEMBL5252391
-
- MDL: MFCD28502826
- Inchi: 1S/C22H23FN2O2/c23-19-7-5-17(6-8-19)21(26)15-24-11-9-16(10-12-24)13-25-14-18-3-1-2-4-20(18)22(25)27/h1-8,16H,9-15H2
- InChI Key: RNRYULFRLCBRQS-UHFFFAOYSA-N
- SMILES: FC1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])N1C([H])([H])C([H])([H])C([H])(C([H])([H])N2C(C3=C([H])C([H])=C([H])C([H])=C3C2([H])[H])=O)C([H])([H])C1([H])[H])=O
Computed Properties
- Exact Mass: 366.17435614 g/mol
- Monoisotopic Mass: 366.17435614 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 40.6
- Molecular Weight: 366.4
Experimental Properties
- Density: 1.227±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.036 g/l) (25 º C),
Roluperidone Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Roluperidone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-19469-10mM*1mLinDMSO |
Roluperidone |
359625-79-9 | 99.51% | 10mM*1mLinDMSO |
¥1290 | 2022-05-18 | |
| MedChemExpress | HY-19469-2mg |
Roluperidone |
359625-79-9 | 99.51% | 2mg |
¥1100 | 2022-05-18 | |
| MedChemExpress | HY-19469-5mg |
Roluperidone |
359625-79-9 | 99.86% | 5mg |
¥706 | 2025-04-16 | |
| MedChemExpress | HY-19469-10mg |
Roluperidone |
359625-79-9 | 99.86% | 10mg |
¥1178 | 2025-04-16 | |
| MedChemExpress | HY-19469-50mg |
Roluperidone |
359625-79-9 | 99.86% | 50mg |
¥3200 | 2025-04-16 | |
| MedChemExpress | HY-19469-100mg |
Roluperidone |
359625-79-9 | 99.86% | 100mg |
¥4475 | 2025-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R911310-5mg |
Roluperidone |
359625-79-9 | 98% | 5mg |
¥2,041.20 | 2022-08-31 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15034-2 mg |
Roluperidone |
359625-79-9 | 96.46% | 2mg |
¥977.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15034-5 mg |
Roluperidone |
359625-79-9 | 96.46% | 5mg |
¥1395.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T15034-10 mg |
Roluperidone |
359625-79-9 | 96.46% | 10mg |
¥2167.00 | 2022-04-26 |
Roluperidone Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on Roluperidone
Roluperidone (CAS No. 359625-79-9): A Comprehensive Overview of Its Properties and Applications
Roluperidone (CAS No. 359625-79-9) is a novel compound that has garnered significant attention in the field of neuroscience and psychiatry. As a selective serotonin 5-HT2A receptor antagonist, it is being studied for its potential therapeutic effects in treating various mental health conditions. The compound's unique mechanism of action and promising clinical trial results have made it a subject of interest for researchers and healthcare professionals alike.
The chemical structure of Roluperidone features a piperidine derivative, which contributes to its pharmacological profile. This structure allows it to interact with specific neurotransmitter systems in the brain, particularly the serotonergic pathways. The compound's ability to modulate these pathways without causing significant side effects has positioned it as a potential breakthrough in mental health treatment.
Recent studies have focused on the efficacy of Roluperidone in addressing negative symptoms of schizophrenia, a condition that has historically been challenging to treat. Unlike traditional antipsychotics, which primarily target positive symptoms like hallucinations and delusions, Roluperidone shows promise in improving cognitive function and emotional blunting, which are often overlooked aspects of the disorder.
The development of Roluperidone aligns with current trends in personalized medicine and precision psychiatry. Researchers are increasingly interested in compounds that can target specific receptor subtypes, minimizing off-target effects and improving patient outcomes. This approach is particularly relevant given the growing awareness of mental health issues and the need for more effective treatments.
From a pharmacological perspective, Roluperidone exhibits favorable pharmacokinetic properties, including good oral bioavailability and a half-life that supports once-daily dosing. These characteristics make it a practical option for clinical use, addressing one of the major challenges in psychiatric medication adherence.
The potential applications of Roluperidone extend beyond schizophrenia. Preliminary research suggests it may have utility in treating treatment-resistant depression and certain anxiety disorders. This versatility makes it an exciting candidate for further investigation in the rapidly evolving field of neuropsychopharmacology.
Manufacturing and quality control of Roluperidone require strict adherence to Good Manufacturing Practices (GMP). The compound's synthesis involves multiple steps of organic chemistry transformations, with particular attention to purity and stability. Analytical methods such as HPLC and mass spectrometry are employed to ensure batch-to-batch consistency.
In the context of current mental health research priorities, Roluperidone represents an important development. Its mechanism of action addresses the growing understanding of glutamatergic dysfunction in psychiatric disorders, offering a new approach that complements existing treatment paradigms. This is particularly relevant as the field moves beyond the dopamine hypothesis of mental illness.
The safety profile of Roluperidone appears favorable in early clinical trials, with fewer metabolic side effects compared to some conventional antipsychotics. This aspect is crucial given the increasing focus on long-term physical health outcomes in psychiatric patients, who often face comorbidities like diabetes and cardiovascular disease.
From a commercial perspective, the development of Roluperidone reflects the pharmaceutical industry's response to unmet needs in mental healthcare. As awareness grows about the limitations of current treatments, there is significant market potential for novel compounds that can address these gaps while maintaining acceptable safety profiles.
Research into Roluperidone also contributes to our understanding of neuroplasticity and synaptic remodeling. These concepts are at the forefront of neuroscience research, offering potential explanations for how certain medications produce therapeutic effects over time. This positions Roluperidone as not just a treatment option but also a valuable research tool.
The intellectual property landscape surrounding Roluperidone is complex, with multiple patents covering various aspects of its composition, formulation, and therapeutic use. This reflects the significant investment required to bring new psychiatric medications to market and highlights the compound's perceived value in the pharmaceutical sector.
Looking ahead, the future of Roluperidone research will likely focus on identifying biomarkers that predict treatment response. This aligns with broader trends in precision medicine and could lead to more targeted use of the compound in clinical practice. Such developments would represent a significant step forward in personalized mental healthcare.
In conclusion, Roluperidone (CAS No. 359625-79-9) represents an exciting development in psychopharmacology. Its unique mechanism of action, favorable safety profile, and potential applications across multiple psychiatric conditions make it a compound worthy of continued research and clinical evaluation. As our understanding of mental disorders evolves, compounds like Roluperidone may help bridge the gap between current treatment options and patient needs.
359625-79-9 (Roluperidone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)